Cas no 70609-64-2 (N-Dodecanoyl-serine mono sodiumsalt)

• Product Name: N-Dodecanoyl-serine mono sodiumsalt
• CAS No: 70609-64-2
• MF: C₁₅H₂₈NNaO₄
• MW: 309.376895904541
• CID: 59118
• PubChem ID: 44152138
• Update Time: 2025-06-29

N-Dodecanoyl-serine mono sodiumsalt Chemical and Physical Properties

Names and Identifiers

• Sodium N-dodecanoyl-L-serinate
• Sodium N-(1-oxododecyl)-L-serinate
• N-DODECANOYL-SERINE MONO SODIUM SALT
• sodium,(2S)-2-(dodecanoylamino)-3-hydroxypropanoate
• EINECS 274-694-0
• R687
• sodium (2S)-2-(dodecanoylamino)-3-oxidanyl-propanoate
• 70609-64-2
• N-Dodecanoyl-serine mono sodiumsalt
• sodium;(2S)-2-(dodecanoylamino)-3-hydroxypropanoate
• NS00091531
• L-SERINE, N-(1-OXODODECYL)-, MONOSODIUM SALT
• sodium (2S)-3-hydroxy-2-(1-oxododecylamino)propanoate
• A836935
• UNII-16D5EU0568
• DTXSID30220895
• 16D5EU0568
• Q27251806
• Sodium N-lauroylserine

• Inchi： 1S/C15H29NO4.Na/c1-2-3-4-5-6-7-8-9-10-11-14(18)16-13(12-17)15(19)20;/h13,17H,2-12H2,1H3,(H,16,18)(H,19,20);/q;+1/p-1/t13-;/m0./s1
• InChI Key： WSGBFSXSXAKJJC-ZOWNYOTGSA-M
• SMILES： [Na+].O=C(CCCCCCCCCCC)N[C@H](C(=O)[O-])CO

Computed Properties

• Exact Mass: 309.19200
• Monoisotopic Mass: 309.192
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.5A^2

Experimental Properties

• PSA: 89.46000
• LogP: 1.52520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Dodecanoyl-serine mono sodiumsalt

Introduction to N-Dodecanoyl-Serine Mono Sodium Salt (CAS No 70609-64-2)

N-Dodecanoyl-serine mono sodium salt, with the chemical formula C₁₄H₂₇NO₃ and CAS number 70609-64-2, is a specialized compound that has garnered significant attention in the field of pharmaceuticals and biotechnology. This compound, characterized by its long hydrocarbon chain and serine-based structure, exhibits unique properties that make it valuable in various applications, particularly in drug delivery systems and biomimetic surfaces.

The structure of N-dodecanoyl-serine mono sodium salt consists of a dodecanoyl group attached to a serine molecule, which is further modified by the presence of a sodium salt moiety. This configuration imparts both hydrophobic and hydrophilic characteristics to the compound, allowing it to interact effectively with biological systems. The long aliphatic chain enhances its solubility in non-polar environments, while the serine component provides a polar interaction point, making it an excellent candidate for use in amphiphilic formulations.

In recent years, there has been growing interest in the development of novel biomaterials that can mimic natural biological processes. N-Dodecanoyl-serine mono sodium salt has been explored as a component in synthetic peptides and liposomes, where its ability to form stable structures under physiological conditions is highly beneficial. These structures can be engineered to encapsulate therapeutic agents, improving their delivery efficiency and reducing side effects.

One of the most promising applications of N-dodecanoyl-serine mono sodium salt is in the field of drug delivery. Research has demonstrated its potential as a carrier for hydrophobic drugs, enabling targeted release and enhancing bioavailability. The compound's ability to self-assemble into micelles and nanoparticles makes it an ideal candidate for creating controlled-release systems. These systems can be tailored to release drugs at specific sites within the body, thereby optimizing therapeutic outcomes.

The compound's unique properties have also been leveraged in the development of biosensors. By integrating N-dodecanoyl-serine mono sodium salt into sensor surfaces, researchers have been able to create highly sensitive devices capable of detecting specific biomolecules. These sensors have applications in medical diagnostics, environmental monitoring, and food safety testing. The ability of the compound to bind selectively with target molecules makes it an invaluable tool for developing next-generation diagnostic platforms.

Another area where N-dodecanoyl-serine mono sodium salt has shown promise is in regenerative medicine. Studies have indicated that this compound can promote cell adhesion and proliferation, making it useful for creating scaffolds that support tissue growth. By mimicking the extracellular matrix environment, these scaffolds can facilitate the repair of damaged tissues and organs. The biocompatibility and stability of N-dodecanoyl-serine mono sodium salt under physiological conditions make it an excellent candidate for such applications.

The synthesis of N-dodecanoyl-serine mono sodium salt involves a series of well-defined chemical reactions that ensure high purity and yield. The process typically begins with the esterification of serine with dodecanoic acid, followed by neutralization with sodium hydroxide to form the sodium salt. Advanced synthetic techniques have been developed to optimize this process, ensuring that the final product meets stringent quality standards.

In conclusion, N-dodecanoyl-serine mono sodium salt (CAS No 70609-64-2) is a versatile compound with a wide range of applications in pharmaceuticals, biotechnology, and medical diagnostics. Its unique structural properties enable it to function as an effective drug delivery agent, biosensor component, and tissue engineering scaffold. As research continues to uncover new uses for this compound, its importance in advancing biomedical technologies is likely to grow even further.